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An In-depth Technical Guide to the Trace Element and Isotopic Signatures of Nepheline
Syenites

Introduction
Nepheline syenites are silica-undersaturated, alkaline intrusive igneous rocks primarily

composed of nepheline and alkali feldspar. They represent significant products of alkaline

magmatism, often associated with continental rift zones, post-collisional tectonic settings, and

intraplate magmatic provinces.[1][2] The geochemical signatures of these rocks, specifically

their trace element and isotopic compositions, provide a robust framework for understanding

their petrogenesis, deciphering the characteristics of their mantle source regions, and

constraining the magmatic processes that lead to their formation and evolution, such as partial

melting, fractional crystallization, and crustal assimilation.[3][4]

This technical guide offers a comprehensive overview of the key trace element and isotopic

characteristics of nepheline syenites. It details the analytical methodologies used to obtain

this data, presents quantitative data in a structured format, and uses visualizations to illustrate

fundamental concepts and workflows for researchers and scientists in the fields of

geochemistry and petrology.

Trace Element Signatures
The trace element composition of nepheline syenites is a powerful tool for petrogenetic

modeling. These rocks are typically enriched in incompatible elements, which are preferentially
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partitioned into the melt phase during magma genesis and evolution.

General Characteristics
Nepheline syenites are characterized by high abundances of Large Ion Lithophile Elements

(LILEs), such as Rb, Ba, and Sr, and High Field Strength Elements (HFSEs), including Zr, Nb,

Hf, and Ta.[2][5] They also show significant enrichment in Light Rare Earth Elements (LREEs)

relative to Heavy Rare Earth Elements (HREEs), resulting in steeply fractionated REE patterns.

[2][6]

The chondrite-normalized REE patterns for nepheline syenites typically show a steep slope

from LREEs to HREEs, with (La/Yb)N ratios often ranging from approximately 10 to over 50.[6]

A significant negative Europium (Eu) anomaly is often absent, though some highly fractionated

varieties may exhibit one, indicating feldspar fractionation.[7] Conversely, positive Eu

anomalies can occur in related rocks like larvikites, suggesting the accumulation of plagioclase.

[7] Primitive mantle-normalized spider diagrams frequently display negative anomalies for

elements like U, Th, Ti, and Pb, and positive anomalies for Sr and Ba.[2]
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Caption: Logical flow of typical trace element signatures in nepheline syenites.

Quantitative Data Summary
The absolute concentrations of trace elements in nepheline syenites can vary significantly

depending on the specific geological setting, the degree of fractionation, and the extent of

metasomatism or alteration. The table below summarizes representative trace element

concentrations from various nepheline syenite complexes.
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Locatio
n /
Comple
x

Zr
(ppm)

Nb
(ppm)

Y (ppm)
La
(ppm)

Ce
(ppm)

ΣREE
(ppm)

Referen
ce

Poços de

Caldas,

Brazil

383 -

4450

127 -

1000
8 - 125 76 - 1080 81 - 1450 - [8]

Saima,

China
- - - - -

143 -

1175
[6]

Ukrainian

Shield
~3050 ~532 ~243 ~240 ~390 - [3]

Stjernøy,

Norway
Low Low Low Low Low - [9]

Bang

Phuc,

Vietnam

- - - - - - [4][10]

Jabal

Dumbeir,

Sudan

- - High High High High [11]

Isotopic Signatures
Radiogenic isotopes (e.g., Sr, Nd, Pb) are indispensable for tracing the origin and evolution of

magmas. Their ratios are not significantly affected by fractional crystallization but are sensitive

to the long-term geochemical characteristics of the source region, magma mixing, and crustal

contamination.

Source Characterization
The isotopic signatures of most nepheline syenites indicate a mantle origin, often pointing to

an enriched mantle source rather than a depleted mid-ocean ridge basalt (MORB) mantle

(DMM).[7][12] Their initial ⁸⁷Sr/⁸⁶Sr ratios are typically low, while initial ¹⁴³Nd/¹⁴⁴Nd ratios

(expressed as εNd(t)) are often positive but can range to negative values, suggesting
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derivation from mantle reservoirs like Enriched Mantle I (EM1) or Enriched Mantle II (EM2).[12]

[13]

Pb isotopic compositions also help constrain mantle sources and rule out significant

contamination by old continental crust. The data for many complexes plot in a trend between

DMM and EM1 reservoirs.[12][13] Hydrothermal alteration and metasomatism can significantly

disturb these isotopic systems, particularly Rb-Sr, providing a method to date these secondary

events.[14]
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Nepheline Syenite Magma Sources in Isotopic Space
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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